Cas no 89598-69-6 (1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-
• CAS No: 89598-69-6
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 712057
• PubChem ID: 45085791
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-
• as-Triazine-3,5(2H,4H)-dione, 1-acetyldihydro-2-methyl- (7CI)
• 1-Acetyl-2-methyl-1,2,4-triazinane-3,5-dione
• 89598-69-6

• Inchi： 1S/C6H9N3O3/c1-4(10)9-3-5(11)7-6(12)8(9)2/h3H2,1-2H3,(H,7,11,12)
• InChI Key： BKGSZTLJLHXACA-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)N(C)C(N1)=O

Computed Properties

• Exact Mass: 171.064
• Monoisotopic Mass: 171.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: -1.2